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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Disperse Red 151 (C.l. 26130), a double azo class disperse dye. Due to the limited availability
of specific quantitative solubility data for Disperse Red 151 in a wide array of solvents, this
document summarizes the available information and provides standardized experimental
protocols for determining solubility.

Introduction to Disperse Red 151

Disperse Red 151 is a brilliant red dye primarily used for dyeing polyester fibers.[1] As a
disperse dye, it is characterized by its low water solubility and its application from a fine
aqueous dispersion. Understanding its solubility in various organic solvents is crucial for its
application in diverse fields, including research and development where it might be used as a
marker or in material science.

Chemical Properties:
e Molecular Formula: C27H25Ns05S
e Molecular Weight: 531.58 g/mol [1]

e CAS Registry Number: 70210-08-1
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Quantitative Solubility Data

Quantitative solubility data for Disperse Red 151 is not extensively available in published
literature. The following table summarizes the currently known quantitative and qualitative
solubility information. Researchers are encouraged to determine solubility in their specific
solvent systems using the protocols outlined in this guide.

Chemical . Temperature

Solvent Solubility Pressure (atm)
Class (°C)

Acetonitrile Nitrile 100 pg/mL Not Specified Ambient

Water Protic, Inorganic <1 mg/L (low) Not Specified Ambient

10 - 1000 mg/L
n-Octanol Alcohol (moderate to Not Specified Ambient
high)

Experimental Protocols for Solubility Determination

Accurate determination of a compound's solubility is fundamental for its application. The
following are detailed methodologies for key experiments to quantify the solubility of Disperse
Red 151.

Protocol 1: Gravimetric Method for Solubility
Determination

This method is a straightforward and widely used technique to determine the equilibrium
solubility of a compound in a specific solvent.

Objective: To determine the mass of Disperse Red 151 that can dissolve in a given volume of
solvent at a specified temperature to reach a saturated solution.

Materials:
» Disperse Red 151 powder

e Solvent of interest
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o Thermostatically controlled shaker or incubator

e Centrifuge

e Analytical balance (accurate to £0.0001 g)

e Volumetric flasks and pipettes

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
e Evaporating dish or pre-weighed vials

Procedure:

o Sample Preparation: Accurately weigh an excess amount of Disperse Red 151 powder and
add it to a known volume of the solvent in a sealed container (e.g., a screw-cap vial or flask).
The excess solid is crucial to ensure that a saturated solution is formed.

o Equilibration: Place the sealed container in a thermostatically controlled shaker set to the
desired temperature. Agitate the mixture for a predetermined period (e.g., 24, 48, or 72
hours) to ensure that equilibrium is reached. The time required for equilibration should be
determined empirically by taking measurements at different time points until the
concentration of the solute in the solution remains constant.

o Phase Separation: After equilibration, allow the suspension to settle. To effectively separate
the undissolved solid from the saturated solution, centrifuge the sample at a high speed.

o Sample Extraction: Carefully pipette a known volume of the clear supernatant (the saturated
solution) without disturbing the solid pellet.

« Filtration (Optional but Recommended): For greater accuracy, filter the extracted supernatant
through a syringe filter that is compatible with the solvent to remove any remaining fine
particles.

e Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed evaporating
dish or vial.
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» Drying: Place the dish or vial in an oven at a temperature sufficient to evaporate the solvent
without degrading the dye. A vacuum oven is recommended to facilitate solvent removal at a
lower temperature.

o Final Weighing: Once the solvent has completely evaporated and the dish or vial has cooled
to room temperature in a desiccator, weigh it again.

» Calculation: The solubility is calculated using the following formula:

Solubility (g/L) = (Mass of vial with dried dye - Mass of empty vial) / Volume of the aliquot
taken

Protocol 2: UV-Visible Spectrophotometry for
Concentration Determination

This method is suitable for determining the concentration of a colored compound in a solution
and can be used to establish solubility by analyzing a saturated solution. A calibration curve
must first be generated.

Objective: To determine the concentration of Disperse Red 151 in a saturated solution using its
absorbance of light.

Materials:

UV-Visible Spectrophotometer

Quartz or glass cuvettes

Disperse Red 151 powder

Solvent of interest

Volumetric flasks and pipettes

Analytical balance

Procedure:
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Part A: Preparation of Standard Solutions and Generation of a Calibration Curve

e Prepare a Stock Solution: Accurately weigh a small amount of Disperse Red 151 and
dissolve it in a known volume of the solvent in a volumetric flask to create a stock solution of

known concentration.

» Prepare Serial Dilutions: Prepare a series of standard solutions of decreasing concentrations
by diluting the stock solution with the same solvent.

e Determine Maximum Wavelength (Amax): Scan one of the standard solutions across the UV-
Visible spectrum (typically 200-800 nm) to determine the wavelength of maximum

absorbance (Amax).

o Measure Absorbance: Measure the absorbance of each standard solution at the determined
Amax. Use the pure solvent as a blank to zero the spectrophotometer.

» Plot the Calibration Curve: Plot a graph of absorbance versus concentration for the standard
solutions. The resulting plot should be a straight line that passes through the origin, in
accordance with the Beer-Lambert law. Determine the equation of the line (y = mx + ¢),
where 'y' is absorbance, X' is concentration, 'm’ is the slope, and 'c’ is the y-intercept (which
should be close to zero).

Part B: Determination of Solubility

e Prepare a Saturated Solution: Follow steps 1-3 of the Gravimetric Method (Protocol 3.1) to
prepare a saturated solution of Disperse Red 151 and separate the undissolved solid.

e Dilute the Saturated Solution: Accurately pipette a small, known volume of the clear
supernatant and dilute it with a known volume of the solvent to bring its absorbance within
the linear range of the calibration curve.

e Measure Absorbance: Measure the absorbance of the diluted solution at the Amax.

o Calculate Concentration: Use the equation of the calibration curve to calculate the
concentration of the diluted solution.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1619698?utm_src=pdf-body
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Calculate Solubility: Account for the dilution factor to determine the concentration of the
original saturated solution, which represents the solubility of Disperse Red 151 in that

solvent.
Solubility (g/L) = Concentration of diluted sample (g/L) x Dilution factor

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of a disperse

dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Appendices of the screening assessment - Canada.ca [canada.ca]

« To cite this document: BenchChem. [A Technical Guide to the Solubility of Disperse Red
151]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619698#solubility-of-disperse-red-151-in-various-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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